Cas no 37211-11-3 (Phrenosin)

• Product Name: Phrenosin
• CAS No: 37211-11-3
• MF: C₄₄H₈₉NO₅
• MW: 712.181174993515
• CID: 310077
• PubChem ID: 294514
• Update Time: 2025-04-19

Phrenosin Chemical and Physical Properties

Names and Identifiers

• Phrenosin
• CEREBRINE
• CEREBRINE,TECHNICAL
• Cerebrin
• CEREBROSIDES,PHRENOSIN
• DTXSID00958390
• N-(2R-Hydroxyhexacosanoyl)-2S-amino-1,3S,4R-octadecanetriol
• 2-hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)hexacosanamide
• Cerebroside (Phrenosin)
• NSC163124
• NSC-163124
• 2-Hydroxy-N-(1,3,4-trihydroxyoctadecan-2-yl)hexacosanimidic acid
• CHEBI:172804
• 37211-11-3
• Cer 18:0;3O/26:0;(2OH)
• Galactosylceramide with mostly 2-hydroxy fatty acid side chains
• Cerebrosides - Phrenosin

• Inchi： 1S/C44H89NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-42(48)44(50)45-40(39-46)43(49)41(47)37-35-33-31-29-27-16-14-12-10-8-6-4-2/h40-43,46-49H,3-39H2,1-2H3,(H,45,50)
• InChI Key： XNLFLZXNXQVPII-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCC)C(C(CO)NC(C(CCCCCCCCCCCCCCCCCCCCCCCC)O)=O)O

Computed Properties

• Exact Mass: 711.67400
• Monoisotopic Mass: 711.674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 50
• Rotatable Bond Count: 41
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 16.9

Experimental Properties

• Density: 1.05
• Boiling Point: 923.1°C at 760 mmHg
• Flash Point: 512.1°C
• Refractive Index: 1.518
• PSA: 110.02000
• LogP: 12.02050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids Neutral glycosphingolipids